Cas no 159039-05-1 (1H-Benzimidazole-2-carbonitrile,6-acetyl-)

• Product Name: 1H-Benzimidazole-2-carbonitrile,6-acetyl-
• CAS No: 159039-05-1
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• CID: 109101
• Update Time: 2024-03-05

1H-Benzimidazole-2-carbonitrile,6-acetyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carbonitrile,6-acetyl-
• 1H-Benzimidazole-2-carbonitrile,5-acetyl-(9CI)
• 1H-Benzimidazole-2-carbonitrile, 6-acetyl-

• Inchi： 1S/C10H7N3O/c1-6(14)7-2-3-8-9(4-7)13-10(5-11)12-8/h2-4H,1H3,(H,12,13)
• InChI Key： WMNPQRWOILMUKA-UHFFFAOYSA-N
• SMILES： C1(C#N)NC2=CC(C(C)=O)=CC=C2N=1

Computed Properties

• Exact Mass: 185.05901
• Monoisotopic Mass: 185.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5A^2

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 416.0±37.0 °C(Predicted)
• PSA: 69.54
• pka: 8.43±0.10(Predicted)